2-[(2,6-dichloro-4-nitrophenyl)amino]-N-(2-hydroxyethyl)-3,5-dinitro-Benzeneacetamide

Specification

• Molecular Formula: C16H13Cl2N5O8
• Molecular Weight: 474.2 g/mol
• IUPAC Name: 2-[2-(2,6-dichloro-4-nitroanilino)-3,5-dinitrophenyl]-N-(2-hydroxyethyl)acetamide
• Standard InChI: InChI=1S/C16H13Cl2N5O8/c17-11-5-10(22(28)29)6-12(18)16(11)20-15-8(4-14(25)19-1-2-24)3-9(21(26)27)7-13(15)23(30)31/h3,5-7,20,24H,1-2,4H2,(H,19,25)
• Standard InChI Key: FFCQVYNZGBOARL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1CC(=O)NCCO)NC2=C(C=C(C=C2Cl)[N+](=O)[O-])Cl)[N+](=O)[O-])[N+](=O)[O-]

Introduction

The compound 2-[(2,6-dichloro-4-nitrophenyl)amino]-N-(2-hydroxyethyl)-3,5-dinitro-Benzeneacetamide is a complex organic molecule that combines several functional groups, including nitro, amino, hydroxy, and acetamide groups. This compound is not widely discussed in the available literature, suggesting it may be a specialized or newly synthesized chemical. Given its structure, it likely exhibits properties related to both nitroaromatic compounds and amides.

Synthesis and Preparation

The synthesis of this compound would likely involve a multi-step process, starting with the preparation of the 3,5-dinitrobenzene core. This could be followed by the introduction of the amino group and subsequent coupling with the 2,6-dichloro-4-nitrophenyl moiety. Finally, the N-(2-hydroxyethyl) acetamide group would be attached. Specific synthesis conditions, such as solvents and catalysts, would depend on the reactivity of the intermediates.

Potential Applications

Given its complex structure, this compound might have applications in:

• Pharmaceuticals: The presence of nitro and amino groups could confer biological activity.

• Dyes or Pigments: The nitroaromatic core and the dichloronitrophenyl group might contribute to color properties.

• Materials Science: Potential use in polymers or other materials due to its functional groups.

Safety and Environmental Considerations

• Toxicity: The compound's toxicity would depend on its bioavailability and metabolic pathways. Nitroaromatic compounds can be hazardous.

• Environmental Impact: Its persistence and potential for environmental contamination should be assessed, especially if used in large quantities.

Data Table

Property	Value	Notes
Molecular Formula	C$_{18}$H$_{15}$Cl$_{2}$N$_{5}$O$_{8}$	Estimated
Molecular Weight	~500 g/mol	Estimated
Solubility	Poor in water, soluble in organic solvents	Expected
Synthesis	Multi-step process involving coupling reactions	Hypothetical